![molecular formula C6H11NO2S B1454420 N-(2-methylbut-3-yn-2-yl)methanesulfonamide CAS No. 1279876-13-9](/img/structure/B1454420.png)
N-(2-methylbut-3-yn-2-yl)methanesulfonamide
Overview
Description
“N-(2-methylbut-3-yn-2-yl)methanesulfonamide” is a chemical compound with the CAS Number: 1279876-13-9 . It has a molecular weight of 161.22 and is also known as MBSA. It belongs to the group of sulfonamides, which are widely used as antibiotics and antifungals.
Molecular Structure Analysis
The IUPAC name for this compound is N-(1,1-dimethyl-2-propynyl)methanesulfonamide . The InChI code for this compound is 1S/C6H11NO2S/c1-5-6(2,3)7-10(4,8)9/h1,7H,2-4H3 .
Physical And Chemical Properties Analysis
This compound is a powder . The storage temperature is 4 degrees Celsius .
Scientific Research Applications
Chemical Properties
“N-(2-methylbut-3-yn-2-yl)methanesulfonamide” has a CAS Number of 1279876-13-9 and a molecular weight of 161.22 . It is usually available in powder form .
Use in Buchwald–Hartwig Reaction
The Buchwald–Hartwig reaction is a carbon-nitrogen cross-coupling reaction that is vital in organic synthesis . Arylamines, which are key frameworks in several natural products, pharmaceuticals, and other biologically active compounds, are one of its products . It’s possible that “N-(2-methylbut-3-yn-2-yl)methanesulfonamide” could be used in this reaction, although specific details are not available.
Intermediate in Industrial Route to Geraniol
This compound is used as an intermediate in the industrial route to geraniol. Geraniol is a monoterpenoid and an alcohol that is used in the flavor industry and in cosmetics for its rose-like scent.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
N-(2-methylbut-3-yn-2-yl)methanesulfonamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S/c1-5-6(2,3)7-10(4,8)9/h1,7H,2-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHVASHXUILZVQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C#C)NS(=O)(=O)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.22 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-methylbut-3-yn-2-yl)methanesulfonamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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